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Compound of Interest

Compound Name: 8-Bromoquinolin-4(1H)-one

Cat. No.: B1280202

In-Depth Technical Guide: 8-Bromoquinolin-
4(1H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 8-Bromoquinolin-4(1H)-one,
a heterocyclic organic compound of interest in medicinal chemistry and materials science. The

following sections detail its molecular formula and weight, presented in a clear, tabular format
for ease of reference.

Physicochemical Properties

The fundamental molecular characteristics of 8-Bromoquinolin-4(1H)-one are summarized
below. These values are critical for stoichiometric calculations, analytical method development,
and interpretation of experimental results.

Identifier Value
Molecular Formula C9H6BrNOJ1]
Molecular Weight 224.05 g/mol [1]

Synonyms for this compound include 8-bromoquinolin-4-ol and 8-Bromo-4-quinolinol.[1]
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Logical Relationship of Molecular Components

The following diagram illustrates the elemental composition of 8-Bromoquinolin-4(1H)-one,
highlighting the constituent atoms that contribute to its overall molecular weight.

Elemental Composition

Oxygen (O)
Atomic Weight: ~15.999

Nitrogen (N)
Atomic Weight: ~14.007

8-Bromoquinolin-4(1H)-one
(C9H6BrNO)
Molecular Weight: 224.05

Bromine (Br)
Atomic Weight: ~79.904

Hydrogen (H)
Atomic Weight: ~1.008

Carbon (C)
Atomic Weight: ~12.011

Click to download full resolution via product page

Caption: Elemental composition of 8-Bromoquinolin-4(1H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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